Cas no 29528-25-4 (2-(1H-Imidazol-2-yl)aniline)

2-(1H-Imidazol-2-yl)aniline is a heterocyclic organic compound featuring an aniline moiety linked to an imidazole ring. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual functionality allows for versatile applications in coordination chemistry, serving as a ligand for metal complexes due to the nitrogen donor atoms in both the imidazole and amine groups. The compound’s stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. Researchers value it for its potential in developing biologically active molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation.
2-(1H-Imidazol-2-yl)aniline structure
2-(1H-Imidazol-2-yl)aniline structure
Product Name:2-(1H-Imidazol-2-yl)aniline
CAS No:29528-25-4
MF:C9H9N3
MW:159.187861204147
MDL:MFCD08668827
CID:1092782
PubChem ID:15620500
Update Time:2025-05-21

2-(1H-Imidazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Imidazol-2-yl)aniline
    • 2-(1H-IMIDAZOL-5-YL)ANILINE
    • 2-(2-Imidazolyl)aniline
    • Benzenamine, 2-(1H-imidazol-2-yl)-
    • Z815309798
    • MFCD08668827
    • G30915
    • DB-068132
    • 2-(1H-imidazol-2-yl)-phenylamine
    • DTXSID60575880
    • OHXHFXHOPMUAAK-UHFFFAOYSA-N
    • A900161
    • CS-0450591
    • 29528-25-4
    • EN300-95859
    • SCHEMBL82259
    • BenzenaMine,2-(1H-iMidazol-2-yl)-
    • 2-(1h-imidazol-2-yl)-aniline
    • AKOS008146901
    • SY197430
    • MDL: MFCD08668827
    • Inchi: 1S/C9H9N3/c10-8-4-2-1-3-7(8)9-11-5-6-12-9/h1-6H,10H2,(H,11,12)
    • InChI Key: OHXHFXHOPMUAAK-UHFFFAOYSA-N
    • SMILES: N1C=CN=C1C1C=CC=CC=1N

Computed Properties

  • Exact Mass: 159.079647300g/mol
  • Monoisotopic Mass: 159.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 54.7Ų

2-(1H-Imidazol-2-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM186748-1g
2-(1H-imidazol-2-yl)aniline
29528-25-4 95%
1g
$549 2021-08-05
Chemenu
CM186748-1g
2-(1H-imidazol-2-yl)aniline
29528-25-4 95%
1g
$597 2023-02-17
TRC
I385953-10mg
2-(1H-imidazol-2-yl)aniline
29528-25-4
10mg
$ 50.00 2022-06-04
TRC
I385953-50mg
2-(1H-imidazol-2-yl)aniline
29528-25-4
50mg
$ 210.00 2022-06-04
TRC
I385953-100mg
2-(1H-imidazol-2-yl)aniline
29528-25-4
100mg
$ 295.00 2022-06-04
Alichem
A069005118-5g
2-(1H-Imidazol-2-yl)aniline
29528-25-4 95%
5g
$1393.60 2023-09-02
Alichem
A069005118-10g
2-(1H-Imidazol-2-yl)aniline
29528-25-4 95%
10g
$2379.84 2023-09-02
Alichem
A069005118-25g
2-(1H-Imidazol-2-yl)aniline
29528-25-4 95%
25g
$3588.52 2023-09-02
Enamine
EN300-95859-0.05g
2-(1H-imidazol-2-yl)aniline
29528-25-4 95.0%
0.05g
$48.0 2025-03-21
Enamine
EN300-95859-0.1g
2-(1H-imidazol-2-yl)aniline
29528-25-4 95.0%
0.1g
$71.0 2025-03-21

Additional information on 2-(1H-Imidazol-2-yl)aniline

2-(1H-Imidazol-2-yl)aniline (CAS No. 29528-25-4): A Comprehensive Overview

The compound 2-(1H-Imidazol-2-yl)aniline, identified by the CAS registry number 29528-25-4, is a significant organic molecule with a diverse range of applications in various scientific and industrial fields. This compound is characterized by its unique structure, which combines the imidazole ring with an aniline group, making it a versatile building block for advanced chemical synthesis. Recent studies have highlighted its potential in areas such as drug discovery, materials science, and sensor technology, underscoring its importance in contemporary research.

The molecular structure of 2-(1H-Imidazol-2-yl)aniline is composed of a central imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, and an aniline group attached at the second position of the imidazole ring. This configuration imparts the compound with unique electronic properties, enabling it to participate in various chemical reactions and interactions. The imidazole ring is known for its aromaticity and ability to form hydrogen bonds, which are critical for its role in biological systems and chemical catalysis.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of 2-(1H-Imidazol-2-yl)aniline. One such method involves the condensation reaction between o-amino phenol and carbonyl compounds under specific catalytic conditions. This approach has been optimized to enhance yield and purity, making it more accessible for large-scale production. Additionally, researchers have explored the use of microwave-assisted synthesis and green chemistry principles to synthesize this compound, reducing environmental impact while maintaining high efficiency.

The applications of 2-(1H-Imidazol-2-yl)aniline are vast and continually expanding. In the field of pharmacology, this compound serves as a valuable intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. Recent studies have demonstrated that certain analogs exhibit selective inhibition against specific enzymes involved in disease pathways, paving the way for novel drug development strategies.

In materials science, 2-(1H-Imidazol-2-yl)aniline has been utilized as a precursor for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal candidate for constructing porous materials with high surface area and catalytic activity. These materials have shown promise in gas storage, catalysis, and energy storage applications, highlighting the compound's role in advancing sustainable technologies.

Moreover, 2-(1H-Imidazol-2-yl)aniline has found applications in sensor technology due to its ability to act as a sensitive recognition element in electrochemical sensors. Recent research has focused on incorporating this compound into biosensors for the detection of analytes such as glucose, heavy metals, and organic pollutants. Its high sensitivity and selectivity make it a valuable component in developing next-generation sensing devices with practical applications in environmental monitoring and healthcare diagnostics.

In conclusion, 2-(1H-Imidazol-2-yl)aniline (CAS No. 29528-25) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern scientific research. As ongoing studies continue to uncover new properties and uses for this compound, its impact on various industries is expected to grow further.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.